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Abstract
Bemotrizinol (Bis-Ethylhexyloxyphenol Methoxyphenyl Triazine), a broad-spectrum ultraviolet

(UV) filter, is a key component in modern sun care formulations. This technical guide provides

an in-depth overview of its core attributes, including its physicochemical properties, mechanism

of action, photostability, and safety profile. Detailed methodologies for key analytical and

clinical studies are presented to support research and development activities. This document

aims to be a comprehensive resource for scientists and professionals engaged in the

formulation and evaluation of sunscreen products.

Introduction
Bemotrizinol, marketed under trade names such as Tinosorb S and Escalol S, is a highly

efficient, oil-soluble organic UV filter.[1][2] Its chemical structure, a 2,4-bis(2-hydroxyphenyl)-6-

phenyl-1,3,5-triazine derivative, allows for the absorption of a wide range of UV radiation,

encompassing both UVA and UVB spectra.[3] A key advantage of Bemotrizinol is its

exceptional photostability, which not only ensures its sustained efficacy upon sun exposure but

also allows it to stabilize other, less stable UV filters like avobenzone.[2] This guide delves into

the technical specifications and experimental validation of Bemotrizinol, providing a robust

resource for its application in dermatological and cosmetic formulations.
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Physicochemical Properties
A thorough understanding of the physicochemical properties of Bemotrizinol is fundamental for

formulation development and quality control. The key quantitative data are summarized in the

table below.

Property Value Reference

Chemical Name

2,4-Bis[4-(2-ethylhexyloxy)-2-

hydroxyphenyl]-6-(4-

methoxyphenyl)-1,3,5-triazine

[3]

CAS Number 187393-00-6 [3]

Molecular Formula C₃₈H₄₉N₃O₅ [3]

Molecular Weight 627.81 g/mol [4]

Appearance Light yellow to yellow powder [1]

Melting Point 83-85 °C [5]

Solubility Oil-soluble, insoluble in water [1][2]

UV Absorption Maxima (λmax)
310 nm (UVB) and 343 nm

(UVA)
[1]

Mechanism of Action
Bemotrizinol's primary function is the absorption of UV radiation, thereby preventing it from

penetrating the skin and causing cellular damage. The absorbed UV energy is then dissipated

as harmless heat. This process is highly efficient and, due to the molecule's stable structure,

does not lead to significant degradation of the filter itself.

UV Radiation (UVA & UVB) Bemotrizinol MoleculeAbsorption
Excited State

Energy Transfer

Skin

Rapid Relaxation
Heat DissipationEnergy Release
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Bemotrizinol's UV radiation absorption and energy dissipation pathway.

Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the evaluation of

Bemotrizinol.

High-Performance Liquid Chromatography (HPLC) for
Assay and Purity
This method is for the quantitative determination of Bemotrizinol in raw materials and finished

formulations.

Instrumentation:

HPLC system with a UV detector (Shimadzu model no. SPD-M10A VP with LC solution

software or equivalent).[6]

Column: µBondapack C18 (3.9 × 300 mm, 10-micron particle size) or Waters X Bridge

column.[1][6]

Chromatographic Conditions:

Mobile Phase Option 1: Methanol (100%).[6]

Mobile Phase Option 2: Acetonitrile: Tetrahydrofuran: Water (38:38:24, v/v/v).[1]

Flow Rate: 2.5 mL/min.[6]

Detection Wavelength: 254 nm.[6]

Injection Volume: 20 µL.[6]

Run Time: 30 minutes.[6]

Standard Solution Preparation:
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Accurately weigh about 13 mg of Bemotrizinol working standard into a 100 mL volumetric

flask.[6]

Add approximately 10 mL of chloroform and sonicate for five minutes to dissolve.[6]

Make up to volume with methanol.[6]

Sample Solution Preparation (for a cream formulation):

Accurately weigh a quantity of the cream equivalent to 25 mg of Bemotrizinol into a 50 mL

volumetric flask.[5]

Add 10 mL of chloroform and sonicate for 20 minutes.[5]

Make up to volume with methanol.[5]

Pipette 5 mL of this solution and dilute to 20 mL with methanol.[5]

Validation Parameters: The method should be validated according to ICH guidelines for

linearity, accuracy, precision (intra-day and inter-day), selectivity, robustness, limit of

detection (LOD), and limit of quantification (LOQ).[1][6]
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A typical workflow for the HPLC analysis of Bemotrizinol.
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Clinical Pharmacokinetic Evaluation (Based on
NCT04355286)
This protocol outlines a study to assess the systemic absorption of Bemotrizinol under maximal

use conditions.[7]

Study Design:

Open-label, one-arm pilot study.[7]

14 healthy adult subjects.[7]

Objectives:

Primary: To determine if Bemotrizinol is absorbed into the systemic circulation from a

topical formulation containing 6% Bemotrizinol under maximal use conditions.[7]

Secondary: To gather preliminary pharmacokinetic (PK) data and validate study

procedures.[7]

Procedure:

Screening Period: 30 days.[7]

Treatment Period: 4 days (Days 1-4). Subjects are admitted to a clinical research unit.[7]

Application: A topical sunscreen formulation with 6% Bemotrizinol is applied four times

daily at 0, 2, 4, and 6 hours after the first application.[7]

Blood Sampling: Blood samples are collected for the determination of plasma

concentrations of Bemotrizinol from before the first application up to 264 hours after the

first application.[7]

Follow-up: Subjects return for follow-up visits on Days 8 and 12.[7]

Analysis:
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Plasma concentrations of Bemotrizinol are measured using a validated bioanalytical

method.

Photoallergic Potential Assessment (Based on
NCT05254912)
This study evaluates the potential of Bemotrizinol to induce a photoallergic response.[8]

Study Design:

Evaluation of a sunscreen oil with 6% Bemotrizinol and 10% ethanol as a penetration

enhancer compared to a vehicle control and Bemotrizinol in petrolatum.[8]

Procedure:

Minimal Erythema Dose (MED) Determination: Each subject's MED is determined on the

lower back.[8]

Induction Phase:

Test materials are applied to designated patches and affixed to both sides of the back

for approximately 24 hours.[8]

One side is designated for irradiation, and the other serves as a treated, non-irradiated

control.[8]

After patch removal, the irradiation sites are exposed to solar simulated light at two

times the individual's MED.[8]

Challenge Phase:

Approximately 10 to 21 days after the last induction application, duplicate patches are

applied to previously unexposed sites.[9]

After 24 hours, the patches are removed, and the test sites on one side are irradiated

with a non-erythrogenic dose of UVA radiation (10 J/cm²).

The other side serves as a non-irradiated control.[9]
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Evaluation:

Skin reactions are evaluated at 24 and 48 hours post-irradiation using an erythema

grading scale.[10]

Safety and Efficacy
Safety Profile
Bemotrizinol has a favorable safety profile. Studies have shown that it does not cause

sensitization, photo-irritation, or photosensitization.[1] It is not genotoxic and exhibits low

penetration through human skin (<0.1%).[1] Furthermore, in vitro studies have indicated that

Bemotrizinol does not have estrogenic or androgenic activity.[2]

Safety Endpoint Result Reference

Phototoxicity in humans Not phototoxic [1]

Photoallergenicity in humans Not photoallergenic [1]

Skin Sensitization Not a sensitizer [1]

Genotoxicity Not genotoxic [1]

Dermal Penetration (in vitro) <0.1% [1]

Estrogenic/Androgenic Activity

(in vitro)
No significant activity [2]

Efficacy
Bemotrizinol is a highly effective broad-spectrum UV absorber, covering the full UVA and UVB

range.[1] It demonstrates remarkable photostability, with 98.4% remaining intact even after

exposure to 50 Minimal Erythemal Doses (MEDs).[1] A key feature of Bemotrizinol is its

synergistic effect with other UV filters, enhancing the Sun Protection Factor (SPF) of

formulations.[1]

Regulatory Status
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Bemotrizinol has been approved for use in sunscreens in the European Union since 2000, as

well as in other regions including Australia, China, Korea, and Taiwan, with a maximum

permitted concentration of 10%.[11] In the United States, an OTC Monograph Order Request

(OMOR) was submitted to the FDA in October 2024, with a potential decision on its approval as

a Generally Recognized as Safe and Effective (GRASE) ingredient expected by March 2026.

[12]

Conclusion
Bemotrizinol (CAS: 187393-00-6) is a well-characterized, high-performance broad-spectrum

UV filter with a strong safety and efficacy profile. Its exceptional photostability and synergistic

properties make it an invaluable ingredient in the development of advanced sun care products.

The detailed experimental protocols provided in this guide offer a practical resource for

researchers and formulators working with this key sunscreen active. As regulatory approval

expands, Bemotrizinol is poised to play an increasingly important role in protecting skin from

the harmful effects of UV radiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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